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Introduction

Vezocolmitide (formerly ST-100) is a first-in-class investigational therapeutic agent for
ophthalmic applications, most notably Dry Eye Disease (DED). It is a collagen mimetic peptide
(CMP) developed from the proprietary PolyCol™ technology platform.[1][2] This platform
synthesizes polypeptides that mimic key amino acid sequences found in the extracellular matrix
(ECM) collagen.[2] The primary mechanism of action of Vezocolmitide is the targeted repair of
disease-damaged helical collagen in the ocular tissues.[3][4] This repair of the collagenous
matrix is hypothesized to restore homeostatic cell signaling, reduce inflammation, and promote
the health and function of crucial ocular cells, including epithelial, neuronal, and endothelial
cells.[3][5] This technical guide provides an in-depth overview of the preclinical evidence for
Vezocolmitide, detailing its mechanism of action, summarizing key experimental data, and
outlining the methodologies used in pivotal preclinical studies.

Mechanism of Action: Repair and Restoration

In various ocular diseases, including DED, the integrity of the collagen-rich extracellular matrix
of the cornea and other ocular structures is compromised.[4] This damage can be initiated by
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inflammatory processes, leading to the release of matrix metalloproteinases (MMPSs) that
degrade collagen fibers.[4] The degradation of the collagen triple helix disrupts its normal
function in maintaining tissue structure and mediating cell signaling. This disruption perpetuates
a cycle of inflammation and further tissue damage.[4]

Vezocolmitide, as a collagen mimetic peptide, is designed to directly address this pathology.
These single-strand peptides intercalate into the damaged and unraveled portions of the
collagen triple helix, effectively acting as a molecular scaffold to restore its native, stable
conformation.[4] This structural repair is believed to have several downstream therapeutic
effects:

o Restoration of Homeostatic Cell Signaling: A properly structured collagen matrix is essential
for normal cell adhesion, migration, and communication. By repairing the damaged collagen,
Vezocolmitide is thought to restore these crucial signaling pathways, potentially mediated
by integrin receptors on the cell surface.

e Promotion of Cellular Health: Preclinical studies have shown that collagen mimetic peptides
promote the health and function of corneal epithelial cells, neurons (including the sub-basal
nerve plexus), and endothelial cells.[3][5]

e Reduction of Inflammation and Oxidative Stress: By stabilizing the extracellular matrix and
restoring normal cell signaling, Vezocolmitide is believed to interrupt the chronic
inflammatory cycle characteristic of diseases like DED, leading to a reduction in
inflammatory markers and oxidative stress.[3][5]
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Pathophysiological State
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Proposed mechanism of action for Vezocolmitide.

Preclinical Data Presentation

The following tables summarize the key quantitative findings from preclinical studies of collagen

mimetic peptides, including Vezocolmitide.

Table 1: In Vivo Efficacy in a Mouse Model of Dry Eye Disease
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Vezocolmitide

Vehicle
Parameter (CMP) Outcome Reference
Control
Treatment
Corneal Nerve 6]
Fiber Integrity
Neuronal Significantly

Coverage (Sub-

Reduced by 60 +

5% vs. naive

+73% increase

vs. vehicle

expanded nerve [6]

basal Plexus) coverage
Neuronal o
] Significantly
Coverage Reduced by 58 +  +43% increase
o ) expanded nerve [6]
(Epithelial 5% vs. naive vs. vehicle
_ coverage
Terminals)
) ) ) Significantly
Nerve Fiber 3-fold increase ~40% reduction
) ) reduced nerve [6]
Fragmentation VS. naive vs. vehicle )
degeneration
) Improved tear
Tear Production N/A N/A ] ) [6]
film production
Corneal Improved corneal
o N/A N/A N [6]
Sensitivity sensitivity
Corneal Pitted, uneven ] o
o ] Uniform staining,  Preserved
Epithelial fluorescein o o ] [7]
] o similar to naive epithelial integrity
Integrity staining

Table 2: In Vivo Efficacy in a Mouse Model of Corneal Epithelial Wound Healing
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Vezocolmitide

Vehicle
Parameter (CMP) Outcome Reference
Control
Treatment
Accelerated
Slower rate of Faster re-
Wound Closure wound closure at S [2]
closure epithelialization
16 and 24 hours
Intermittent gaps
o ) Enhanced
Epithelial between basal Higher degree of
o structural [2]
Adherence epithelium and adherence ] ]
integrity
stroma
o Greater number
Epithelial Cell Lower cell o Promoted cell
) ] of epithelial cells ] [8]
Density density _ regeneration
per unit area
Minimal to no
inflammatory
Inflammation and N/A cells and Rapid reduction
Edema resolution of in inflammation
stromal edema in
<24 hours
Table 3: In Vitro Efficacy
Experiment Condition Outcome Reference
3-fold better ) )
Collagen MMP-1 damaged Direct evidence of

Reorganization

reorganization with

Type | collagen

collagen repair

CMP vs. control

Corneal Epithelial Cell

Mechanically

CMP treatment

wounded human

Promoted epithelial

accelerated wound

Regeneration corneal epithelial cell cell migration
closure
monolayer
Experimental Protocols
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Mouse Model of Dry Eye Disease
e Animal Model: C57BL/6J mice were used.[7]
« Induction of Dry Eye: A combination of environmental and pharmaceutical desiccation was

employed. Mice were exposed to desiccating air turbulence and received bilateral topical
application of 1% atropine solution four times daily for two weeks.[6]

o Treatment: During the second week of desiccation, mice received a once-daily topical
administration of Vezocolmitide (as a 200 uM solution of (Pro-Pro-Gly)7 in 10 pl of
phosphate-buffered saline [PBS]) or vehicle (PBS).[6]

o Endpoint Analysis:

o Corneal Nerve Imaging: After euthanasia, corneas were excised and immunostained with
antibodies against Il tubulin to visualize the sub-basal nerve plexus and epithelial nerve
terminals. Confocal microscopy was used for imaging, and nerve fiber length and
fragmentation were quantified using image analysis software.[7]

o Tear Production: Measured using phenol red threads.[7]
o Corneal Sensitivity: Assessed using a Cochet-Bonnet esthesiometer.[7]

o Corneal Epithelial Integrity: Evaluated by fluorescein staining and observation under a
cobalt blue light.[7]
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Experimental workflow for the mouse model of dry eye disease.

Mouse Model of Corneal Epithelial Wound Healing

¢ Animal Model: C57BL/6J mice were used.[]

+ Wound Induction: A 360° lamellar keratectomy was performed to remove the central corneal
epithelium.[2]

« Treatment: Immediately after wounding, a single drop of Vezocolmitide-containing
formulation or vehicle was applied topically.[2]

e Endpoint Analysis:

o Wound Closure: The area of the epithelial defect was visualized with fluorescein staining
at various time points (e.g., 0, 16, and 24 hours) and quantified using image analysis
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software.[2]

o Histology: At 24 hours post-wounding, eyes were enucleated, sectioned, and stained with
hematoxylin and eosin (H&E). Histological sections were examined to assess epithelial
layer structure, adherence to the stroma, and cell density.[2]

Corneal Epithelial Debridement
(Lamellar Keratectomy)

Topical Application

Vezocolmitide Vehicle Control

Wound Area Measurement
(Fluorescein Staining)
0, 16, 24 hours

Histological Analysis (24 hours)
(H&E Staining)
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Workflow for the mouse model of corneal epithelial wound healing.

In Vitro Collagen Reorganization Assay

e Substrate Preparation: Type | collagen was damaged by incubation with matrix
metalloproteinase-1 (MMP-1).

o Treatment: The damaged collagen was then treated with a collagen mimetic peptide solution
or a vehicle control.

e Analysis: The degree of collagen fiber realignment and organization was assessed and
quantified, likely using imaging techniques such as differential interference contrast
microscopy followed by image analysis to measure fiber orientation.[2]
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Conclusion

The preclinical evidence for Vezocolmitide strongly supports its proposed mechanism of action
as a direct reparative agent for damaged collagen in the ocular extracellular matrix. In various
in vitro and in vivo models, Vezocolmitide and other collagen mimetic peptides from the
PolyCol platform have demonstrated the ability to promote the structural and functional
recovery of the cornea. Key findings include accelerated epithelial wound healing, enhanced
epithelial cell adherence and density, and, notably, the restoration of the corneal sub-basal
nerve plexus in a model of dry eye disease. These preclinical results, which also indicate a
reduction in inflammation, provide a solid scientific rationale for the ongoing clinical
development of Vezocolmitide as a novel, disease-modifying therapy for dry eye disease and
potentially other ophthalmic conditions characterized by extracellular matrix pathology. Further
research into the specific intracellular signaling pathways modulated by collagen repair will
continue to elucidate the comprehensive therapeutic potential of this innovative approach.
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» To cite this document: BenchChem. [Preclinical Evidence for Vezocolmitide in
Ophthalmology: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15604517/docs#preclinical-evidence-for-
vezocolmitide-in-ophthalmology-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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